Cas no 648896-91-7 (Quinoline, 5,7-diiodo-8-(1-methylethoxy)-)

• Product Name: Quinoline, 5,7-diiodo-8-(1-methylethoxy)-
• CAS No: 648896-91-7
• MF: C₁₂H₁₁I₂NO
• MW: 439.030787706375
• CID: 413171
• PubChem ID: 57939316
• Update Time: 2025-04-19

Quinoline, 5,7-diiodo-8-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,7-diiodo-8-(1-methylethoxy)-
• 5,7-diiodo-8-propan-2-yloxyquinoline
• 648896-91-7
• 5,7-Diiodo-8-[(propan-2-yl)oxy]quinoline
• SCHEMBL8341986
• DTXSID50728388

• Inchi： 1S/C12H11I2NO/c1-7(2)16-12-10(14)6-9(13)8-4-3-5-15-11(8)12/h3-7H,1-2H3
• InChI Key： KKYKMTSYMRPXHM-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=CC=CN=C2C=1OC(C)C)I

Computed Properties

• Exact Mass: 438.89213
• Monoisotopic Mass: 438.89301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines